Ethyl 2-[(E)-dimethylaminomethylideneamino]-5-formyl-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(E)-dimethylaminomethylideneamino]-5-formyl-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C17H18N2O3S/c1-4-22-17(21)15-14(12-8-6-5-7-9-12)13(10-20)23-16(15)18-11-19(2)3/h5-11H,4H2,1-3H3/b18-11+
• InChI Key: YUJCMNBZKNWCFD-WOJGMQOQSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C=O)N=CN(C)C
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C=O)/N=C/N(C)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

This compound is a complex organic molecule that contains functional groups such as an ester, an amine, and a thiophene ring. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions and could have interesting biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like Fourier-transform infrared spectroscopy (FTIR), mass spectrometry (MS), and nuclear magnetic resonance (NMR) are often used to confirm the structures of synthesized compounds.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the ester group could undergo hydrolysis or transesterification, and the amine group could participate in reactions like acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These properties can include things like solubility, boiling point, melting point, and reactivity.

Scientific Research Applications

Chemical Synthesis and Transformations

Ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate, a compound structurally related to the subject of interest, demonstrates versatility in chemical synthesis. It has been shown to react with aromatic amines and monosubstituted hydrazines to produce substituted thiazolopyridines and N-amino substituted thiazolopyridines, respectively. These reactions highlight the compound's potential as a building block for the synthesis of complex heterocyclic systems, which are of significant interest in the development of pharmaceuticals and materials science (Albreht et al., 2009).

Molecular Structure Analysis

Another related compound, ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, has been studied for its molecular structure and spectral analyses. The study involved characterization techniques and quantum chemical calculations to evaluate its formation, properties, and the dimer formation in the solid state through hydrogen bonding. Such analyses are crucial for understanding the chemical and physical properties of new compounds, potentially guiding the design of novel materials or drugs (Singh et al., 2013).

Applications in Peptide Chemistry

The application of related chemical groups for carboxyl-protection in peptide chemistry has been explored, such as using the 2-(diphenylphosphino)ethyl group. This strategy facilitates the synthesis of peptides by protecting carboxyl groups during the peptide bond formation process, illustrating the utility of similar chemical functionalities in facilitating synthetic processes in biochemistry and drug development (Chantreux et al., 1984).

Dyeing Polyester Fibers

Compounds with thiophene moiety, similar to the target compound, have been synthesized for use as disperse dyes in dyeing polyester fibers. These dyes offer a range of colors with good fastness properties, excluding photostability. This application underscores the potential of ethyl 2-[(E)-dimethylaminomethylideneamino]-5-formyl-4-phenylthiophene-3-carboxylate and its derivatives in the textile industry (Iyun et al., 2015).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be flammable, toxic, or corrosive. Safety data sheets (SDS) are often used to communicate information about these hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential medicinal uses.